3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide

• IUPAC Name: 3-fluoro-N-[1-(2-methylanilino)-1-oxopropan-2-yl]benzamide
• InChI: InChI=1S/C17H17FN2O2/c1-11-6-3-4-9-15(11)20-16(21)12(2)19-17(22)13-7-5-8-14(18)10-13/h3-10,12H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: AKABRLQNRPRCPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(C)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzamides and has a molecular weight of 358.43 g/mol.

Mechanism of Action

The mechanism of action of 3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, which is a programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide has been shown to have a low toxicity profile and does not have any significant adverse effects on the normal cells. However, further studies are required to determine its long-term effects on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide in lab experiments is its high potency and specificity towards cancer cells. This compound can be easily synthesized and purified, making it an attractive candidate for further studies. However, one of the limitations of using this compound is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide. One of the potential applications of this compound is in the development of targeted cancer therapies. Further studies are required to determine its efficacy and safety in animal models and clinical trials. Additionally, this compound can be modified to improve its solubility and bioavailability, which can enhance its therapeutic potential. Finally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications in various fields.

Synthesis Methods

The synthesis of 3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide involves the reaction of 3-fluoro-N-(2-methylphenyl)benzamide with N-methyl-2-aminobutyric acid in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction takes place in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The resulting product is purified by column chromatography or recrystallization.

Scientific Research Applications

3-fluoro-N-{1-methyl-2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide has potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its anticancer activity and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential as a diagnostic tool for cancer imaging.